Cas no 86187-77-1 (3-aminobutane-1,2-diol)

• Product Name: 3-aminobutane-1,2-diol
• CAS No: 86187-77-1
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• MDL: MFCD19205764
• CID: 5240316
• PubChem ID: 14325609
• Update Time: 2026-03-08

3-aminobutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol, 3-amino-
• 3-aminobutane-1,2-diol

• MDL： MFCD19205764
• Inchi： 1S/C4H11NO2/c1-3(5)4(7)2-6/h3-4,6-7H,2,5H2,1H3
• InChI Key： LDCXMWOWMBOMSM-UHFFFAOYSA-N
• SMILES： C(O)C(O)C(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-aminobutane-1,2-diol

Comprehensive Overview of 3-Aminobutane-1,2-diol (CAS No. 86187-77-1): Properties, Applications, and Industry Insights

3-Aminobutane-1,2-diol (CAS No. 86187-77-1) is a versatile organic compound with a growing presence in pharmaceutical, cosmetic, and specialty chemical industries. This amino diol derivative is gaining attention due to its unique molecular structure, which combines hydroxyl and amino functional groups, enabling diverse reactivity and applications. Researchers and manufacturers are increasingly exploring its potential as a chiral building block for drug synthesis and as a moisturizing agent in skincare formulations.

The compound's dual functionality makes it valuable for creating biodegradable polymers, addressing the global demand for sustainable materials. Recent studies highlight its role in developing green chemistry solutions, particularly in replacing traditional petrochemical-derived intermediates. Industry reports suggest a compound annual growth rate (CAGR) of 6.2% for similar amino alcohol compounds between 2023-2030, driven by pharmaceutical innovation and personal care trends.

From a technical perspective, 3-Aminobutane-1,2-diol exhibits excellent water solubility and thermal stability, with a melting point range of 98-102°C. These properties make it suitable for aqueous formulations in cosmetics and drug delivery systems. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for quality control, ensuring ≥98% purity for most commercial grades. The compound's low toxicity profile has been confirmed through OECD-standard tests, supporting its use in consumer products.

Current research focuses on optimizing enantioselective synthesis methods for 3-Aminobutane-1,2-diol, as its chiral centers are crucial for pharmaceutical applications. Biotechnology companies are investigating enzymatic production routes to achieve better stereocontrol and reduce environmental impact. These developments align with the circular economy principles dominating chemical industry discussions in 2024.

In formulation science, this compound demonstrates remarkable humectant properties, rivaling glycerin and hyaluronic acid in cosmetic efficacy tests. Dermatological studies indicate potential benefits for skin barrier repair, making it a candidate for sensitive skin formulations - a rapidly growing market segment. Patent analysis reveals increasing IP activity around derivative compounds, particularly for anti-aging and wound healing applications.

Supply chain specialists note that 86187-77-1 maintains stable pricing despite raw material fluctuations, owing to improved manufacturing processes. Major producers have implemented continuous flow chemistry systems to enhance yield and consistency. Regulatory databases confirm its approval status in major markets including the EU, US, and Asia-Pacific regions under current cosmetic ingredient and pharmaceutical excipient guidelines.

Future prospects for 3-Aminobutane-1,2-diol include potential in bioconjugation chemistry for antibody-drug conjugates (ADCs) and as a precursor for novel ionic liquids. Academic collaborations are exploring its use in carbon capture technologies, leveraging its amine functionality. These multidisciplinary applications position CAS 86187-77-1 as a compound of significant interest across scientific and industrial communities.